Cas no 110429-26-0 (Methyl 3-methoxyquinoline-2-carboxylate)

• Product name: Methyl 3-methoxyquinoline-2-carboxylate
• CAS No: 110429-26-0
• MF: C₁₂H₁₁NO₃
• MW: 217.22064
• CID: 1198837
• PubChem ID: 19692170

Methyl 3-methoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxyquinoline-2-carboxylate
• DTXSID90599256
• SCHEMBL8627406
• 110429-26-0

• Inchi： InChI=1S/C12H11NO3/c1-15-10-7-8-5-3-4-6-9(8)13-11(10)12(14)16-2/h3-7H,1-2H3
• InChI Key： ZDIVCPODDCJMDM-UHFFFAOYSA-N
• SMILES： COC(=O)c1nc2ccccc2cc1OC

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42